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Compound of Interest

Compound Name: 4-Amino-3-methoxyphenol

Cat. No.: B112844

Application Notes for 4-Amino-3-methoxyphenol

Introduction

4-Amino-3-methoxyphenol (CAS No: 61638-01-5) is an aromatic organic compound that
serves as a valuable intermediate in various fields of chemical synthesis.[1][2] Its structure,
featuring amino, hydroxyl, and methoxy functional groups, makes it a versatile building block
for more complex molecules. The presence of the methoxy group is significant in medicinal
chemistry, as it can favorably influence ligand-target binding, improve physicochemical
characteristics, and enhance ADME (Absorption, Distribution, Metabolism, and Excretion)
properties of drug candidates.[3] This compound and its derivatives are primarily utilized in the
development of pharmaceuticals and as intermediates in the synthesis of specialized dyes.

Key Applications

o Pharmaceutical Synthesis: As a derivative of aminophenol, this compound is a precursor for
synthesizing various pharmaceutical agents. Aminophenol derivatives have been
investigated for a range of biological activities, including antimicrobial and antidiabetic
properties.[4] The structural motifs present in 4-amino-3-methoxyphenol are found in
molecules targeted for complex therapeutic areas.

e Dye and Pigment Industry: Similar to related compounds like 4-amino-3-nitrophenol, it can
be used as an intermediate in the production of organic dyes.[5] The amino group can be
diazotized and coupled with other aromatic compounds to create a wide range of azo dyes.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b112844?utm_src=pdf-interest
https://www.benchchem.com/product/b112844?utm_src=pdf-body
https://www.benchchem.com/product/b112844?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://store.apolloscientific.co.uk/product/4-amino-3-methoxyphenol
https://www.researchgate.net/publication/379584145_The_role_of_the_methoxy_group_in_approved_drugs
https://www.mdpi.com/1420-3049/27/4/1352
https://www.benchchem.com/product/b112844?utm_src=pdf-body
https://www.guidechem.com/question/what-is-the-application-of-4-a-id128340.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Research and Development: In a laboratory setting, 4-Amino-3-methoxyphenol is used as
a starting material for developing novel compounds and exploring new synthetic pathways.
Its multifunctionality allows for a variety of chemical transformations, making it a useful tool
for organic chemistry researchers.

Physicochemical and Synthesis Data

The following tables summarize the key properties of 4-Amino-3-methoxyphenol and the
guantitative data from a representative synthesis protocol.

Table 1: Physicochemical Properties of 4-Amino-3-methoxyphenol

Property Value Reference

CAS Number 61638-01-5 [11[2]

Molecular Formula C7H9NO2 [1][6]

Molecular Weight 139.15 g/mol [61[7]

InChi Key SXJQUUPSLJITKKT- o
UHFFFAOYSA-N

Physical Form Solid

Purity (Typical) >97% [6]

Keep in dark place, inert
Storage atmosphere, room

temperature.

Table 2: Summary of Synthesis Data via Azo Coupling and Reduction
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Parameter Value

Reference

Starting Material 3-Methoxyphenol

[7]

Sulphanilic acid, Sodium

Key Reagents nitrite, HCI, NaOH, Sodium [7]
dithionite

Solvent Water [7]

Product Yield 66% [7]

Final Melting Point 168-170 °C [7]

Experimental Protocols

Protocol 1: Synthesis of 4-Amino-3-methoxyphenol

This protocol details a common method for synthesizing 4-Amino-3-methoxyphenol starting

from 3-methoxyphenol, involving a diazotization, an azo coupling reaction, and a subsequent

reduction.[7]

Materials:

Sulphanilic acid (43.3 g)

e Anhydrous sodium carbonate (13.25 Q)
e Sodium nitrite (18.5 g)

o 3-Methoxyphenol (31 g)

e Sodium hydroxide (55 g)

e Hydrochloric acid (54 ml)

e Sodium dithionite

e Water
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e Ice
Procedure:
» Diazotization of Sulphanilic Acid:

o Dissolve sulphanilic acid (43.3 g) and anhydrous sodium carbonate (13.25 g) in 250 ml of
water and cool the solution to 15°C.[7]

o In a separate beaker, dissolve sodium nitrite (18.5 g) in 100 ml of water.[7]
o Add the sodium nitrite solution to the sulphanilic acid solution.

o Immediately pour this mixture into a vessel containing 300 ml of ice and 54 ml of
hydrochloric acid.[7]

o Stir the resulting suspension at 0°C for 20 minutes to form the diazonium salt.[7]
e Azo Coupling:

o Prepare a cooled solution of 3-methoxyphenol (31 g) and sodium hydroxide (55 g) in 300
ml of water.[7]

o Add the diazonium salt suspension to this cooled 3-methoxyphenol solution. A deep red
solution will form.[7]

o Stir the red solution for 1 hour.[7]
e Reduction to Amine:
o Heat the deep red solution to 70°C.[7]
o Add sodium dithionite portionwise until the red color is discharged.[7]
o Upon cooling, crystals of 4-amino-3-methoxyphenol will form.
« Isolation and Purification:

o Filter the crystals from the solution.
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o Wash the collected crystals with water.

o Dry the final product. The expected yield is approximately 23 g (66%), with a melting point
of 168-170°C.[7]
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Step 1: Diazotization

Sulphanilic Acid +
Na2CO3 in Water

\
Add NaNO2 Solution

Y

Pour into HCI + Ice

Y

Stir at 0°C for 20 min

Step 2: Azo Coupling

Y

3-Methoxyphenol +

Diazonium Salt Suspension NaOH in Water (Cooled)

Add Suspgnsion

Y

Combine & Stir for 1 hr

Step 3: I: 'eduction

Heat to 70°C

Y
Add Sodium Dithionite

Y

Cool to Crystallize

Step 4: ‘ 'solation

Filter Crystals

Y

Wash with Water

Y

Dry Product

4-Amino-3-methoxyphenol
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Place Crude Product
in Flask

'

Add Minimum Hot Solvent
(e.g., Methanol)

l

Cool Slowly to
Room Temperature

l

Chill in Ice Bath

l

Filter Crystals

l

Wash with Cold Solvent

Dry Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. lookchem.com [lookchem.com]
. 61638-01-5 Cas No. | 4-Amino-3-methoxyphenol | Apollo [store.apolloscientific.co.uk]

. researchgate.net [researchgate.net]

. guidechem.com [guidechem.com]

1
2
3

e 4. mdpi.com [mdpi.com]
5
6. alfa-chemclinix.com [alfa-chemclinix.com]
7

. Synthesis routes of 4-Amino-3-methoxyphenol [benchchem.com]

¢ To cite this document: BenchChem. [4-Amino-3-methoxyphenol experimental protocols].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112844#4-amino-3-methoxyphenol-experimental-
protocols]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b112844?utm_src=pdf-body-img
https://www.benchchem.com/product/b112844?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://store.apolloscientific.co.uk/product/4-amino-3-methoxyphenol
https://www.researchgate.net/publication/379584145_The_role_of_the_methoxy_group_in_approved_drugs
https://www.mdpi.com/1420-3049/27/4/1352
https://www.guidechem.com/question/what-is-the-application-of-4-a-id128340.html
https://www.alfa-chemclinix.com/product/amino-methoxyphenol-cas-61638-01-5-535535.html
https://www.benchchem.com/synthesis/pse-71f6012c82d44fed8bf74gdbbee684f9
https://www.benchchem.com/product/b112844#4-amino-3-methoxyphenol-experimental-protocols
https://www.benchchem.com/product/b112844#4-amino-3-methoxyphenol-experimental-protocols
https://www.benchchem.com/product/b112844#4-amino-3-methoxyphenol-experimental-protocols
https://www.benchchem.com/product/b112844#4-amino-3-methoxyphenol-experimental-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

